Cas no 2228796-59-4 (tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228796-59-4
• MF: C₁₆H₂₂N₂O₆
• MW: 338.355684757233
• CID: 6395442
• PubChem ID: 165648379
• Update Time: 2025-11-01

tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1872376
• 2228796-59-4
• tert-butyl N-[2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22N2O6/c1-15(2,3)24-14(20)17(5)16(4,10-19)11-8-7-9-12(23-6)13(11)18(21)22/h7-10H,1-6H3
• InChI Key： HMLUDKXJEQJVFU-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=C(C=1[N+](=O)[O-])OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.14778643g/mol
• Monoisotopic Mass: 338.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Chemical Profile of tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228796-59-4)

tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2228796-59-4, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, particularly its tert-butyl and nitrophenyl substituents, contribute to its unique reactivity and potential utility in various chemical transformations.

The nitrophenyl moiety in the molecule is a key functional group that influences its electronic properties and interaction with biological targets. In recent years, nitroaromatic compounds have garnered considerable attention in medicinal chemistry due to their role as bioisosteres and their ability to modulate enzyme activity. Specifically, the presence of a 3-methoxy group on the phenyl ring introduces steric and electronic effects that can fine-tune the pharmacokinetic and pharmacodynamic properties of derivatives. This structural motif has been explored in the development of drugs targeting neurological disorders, where methoxy-substituted nitroaromatics exhibit promising preclinical activity.

The carbamate functional group, represented by the N-methylcarbamate moiety, is another critical component of this compound. Carbamates are known for their stability under various reaction conditions and their capacity to form hydrogen bonds, which enhances binding affinity to biological receptors. In drug discovery, carbamates serve as versatile scaffolds for designing molecules with improved solubility and metabolic stability. The 1-oxopropan-2-yl part of the molecule adds an alkoxyalkyl group, which can influence solubility and permeability characteristics, making it a valuable feature for oral bioavailability optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking simulations have suggested that derivatives of tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate may interact effectively with enzymes involved in inflammatory pathways. The combination of the nitrophenyl and carbamate groups provides a rationale for exploring its potential as an anti-inflammatory agent or a modulator of metabolic enzymes. These findings align with ongoing research efforts aimed at identifying novel therapeutic candidates for chronic inflammatory diseases.

In synthetic organic chemistry, this compound serves as a versatile intermediate for constructing more complex molecules. The tert-butyl group, being a bulky alkyl substituent, can be used to direct regioselective reactions or to stabilize reactive intermediates during multi-step syntheses. Meanwhile, the presence of the nitro group allows for further functionalization via reduction or coupling reactions, enabling access to a diverse array of pharmacologically relevant derivatives. Such synthetic flexibility has made this compound an attractive building block for medicinal chemists working on next-generation drug candidates.

The pharmaceutical industry has shown increasing interest in carbamate-based compounds due to their broad spectrum of biological activities. For instance, carbamate derivatives have been investigated for their potential as kinase inhibitors, GABA receptor modulators, and antiviral agents. The structural features of tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228796-59-4) make it a promising candidate for further exploration in these areas. Researchers are leveraging high-throughput screening (HTS) technologies combined with structure-based drug design (SBDD) approaches to identify optimized analogs with enhanced potency and selectivity.

The role of nitroaromatic compounds in medicinal chemistry extends beyond their use as intermediates; they also exhibit direct biological activity. For example, nitroaromatics have been studied for their antimicrobial properties and their ability to interfere with bacterial biofilm formation. The methoxy-substituted nitrophenyl ring in this compound may contribute to such effects by modulating redox processes within microbial cells. Additionally, the carbamate moiety could enhance membrane permeability, facilitating cellular uptake and improving therapeutic efficacy.

From a regulatory perspective, compounds like tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current research methodologies emphasize green chemistry principles, aiming to minimize hazardous waste and optimize reaction conditions while maintaining high yields. The synthesis of this compound exemplifies these efforts through the use of catalytic methods and solvent systems that reduce environmental impact without compromising product quality.

The future directions for research involving this compound include exploring its role in drug development pipelines targeting neurodegenerative diseases. Preliminary studies suggest that nitroaromatic derivatives may inhibit aberrant protein aggregation associated with conditions like Alzheimer’s disease by acting as proteostasis modulators. The structural complexity of tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228796-59-4) provides ample opportunities for designing molecules with tailored properties that could address unmet medical needs.

In conclusion, tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxypropan - 2 - yl-N - methylcarbamate (CAS No. 2228796 - 59 - 4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups—such as the nitrophenyl, methoxy, and carbamate moieties—makes it a valuable scaffold for developing novel drugs targeting inflammation, metabolism, and neurodegenerative disorders. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its importance in medicinal chemistry is expected to grow further.